3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole

• CAS RN: 169547-92-6
• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol
• IUPAC Name: [1-(4-chlorophenyl)-5-methylpyrazol-3-yl]methanol
• InChI: InChI=1S/C11H11ClN2O/c1-8-6-10(7-15)13-14(8)11-4-2-9(12)3-5-11/h2-6,15H,7H2,1H3
• InChI Key: DBQQTYYMMBVQOG-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1C2=CC=C(C=C2)Cl)CO
• synonyms: 3-HYDROXYMETHYL-5-METHYL-N(4-CHLOROPHENYL)-PYRAZOLE

Description

3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a pyrazole derivative that has shown promising results in various studies, making it a subject of interest for researchers worldwide.

Mechanism Of Action

The mechanism of action of 3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole is not fully understood. However, it is believed to work by inhibiting the production of inflammatory cytokines and prostaglandins. This, in turn, reduces inflammation and pain in the affected area.

Biochemical And Physiological Effects

Studies have shown that 3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole has significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, making it a promising candidate for the treatment of various inflammatory conditions.

Advantages And Limitations For Lab Experiments

The advantages of using 3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole in lab experiments include its potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole. Some of these include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of new drugs based on the potent anti-inflammatory and analgesic properties of this compound.
3. Investigation of the potential applications of this compound in other fields, such as agriculture and environmental science.
4. Exploration of the potential of this compound as a diagnostic tool for various diseases.
Conclusion:
3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole is a chemical compound that has shown promising results in various studies. Its potent anti-inflammatory and analgesic properties make it a promising candidate for the development of new drugs. Further studies are needed to fully understand its mechanism of action and explore its potential applications in other fields.

Synthesis Methods

The synthesis of 3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole is a complex process that involves multiple steps. The most commonly used method for synthesizing this compound is the reaction between 4-chlorophenyl hydrazine and 3-(bromomethyl)-5-methylpyrazole. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product.

Scientific Research Applications

3-Hydroxymethyl-5-methyl-N(4-chlorophenyl)-pyrazole has been extensively studied for its potential applications in various fields of science. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs.